2,5-Diethoxybenzoic acid
Overview
Description
“2,5-Diethoxybenzoic acid” is a chemical compound with the linear formula (CH3CH2O)2C6H3CO2H . It has a molecular weight of 210.23 . It is used in the field of research and development .
Molecular Structure Analysis
The molecular structure of “2,5-Diethoxybenzoic acid” can be represented by the SMILES string CCOc1ccc(OCC)c(c1)C(O)=O . The InChI representation is 1S/C11H14O4/c1-3-14-8-5-6-10(15-4-2)9(7-8)11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13) .
Physical And Chemical Properties Analysis
“2,5-Diethoxybenzoic acid” is a solid substance with a melting point of 45-49 °C (lit.) . Its molecular weight is 210.23 .
Scientific Research Applications
1. Enhancing Mass Spectrometry Performance
2,5-Diethoxybenzoic acid, when used as an additive to 2,5-dihydroxybenzoic acid, improves the performance in matrix-assisted laser desorption/ionization mass spectrometry. This enhancement is particularly effective for high-mass range molecules like proteins and oligosaccharides, resulting in improved ion yields and signal-to-noise ratios (Karas et al., 1993).
2. Synthesis of Bio-Based Polymers
2,5-Diethoxybenzoic acid is integral in synthesizing aromatic thermotropic polyesters with a liquid crystalline phase. These polymers, derived from natural resources, are valuable for high-performance applications like fiber spinning (Wilsens, Noordover, & Rastogi, 2014).
3. Analyzing Acidic Oligosaccharides and Glycopeptides
This acid aids in the analysis of acidic oligosaccharides and glycopeptides in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. It enables improved detection sensitivity, essential for identifying changes in carbohydrate composition in glycoproteins (Papac, Wong, & Jones, 1996).
Safety and Hazards
Mechanism of Action
Mode of Action
It has been used as an intermediate in the synthesis of the galbulimima alkaloid gb 13
Biochemical Pathways
As an intermediate in the synthesis of the galbulimima alkaloid GB 13 , it may be involved in the biochemical pathways related to this alkaloid.
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of 2,5-Diethoxybenzoic acid is currently unknown .
Result of Action
As an intermediate in the synthesis of the galbulimima alkaloid GB 13 , it may contribute to the biological activities of this alkaloid.
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially affect the action of 2,5-Diethoxybenzoic acid .
properties
IUPAC Name |
2,5-diethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4/c1-3-14-8-5-6-10(15-4-2)9(7-8)11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAQYHJDTEZSFIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)OCC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80361944 |
Source
|
| Record name | 2,5-Diethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80361944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
350997-60-3 |
Source
|
| Record name | 2,5-Diethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80361944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Propanone, 2-hydroxy-2-methyl-1-[4-(1-methylethyl)phenyl]-](/img/structure/B1596404.png)
